Ethyl 3-amino-4-(propylamino)benzoate
Overview
Description
Molecular Structure Analysis
The molecular structure of Ethyl 3-amino-4-(propylamino)benzoate consists of 12 carbon atoms, 18 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms . The exact structural details are not available in the searched resources.Physical and Chemical Properties Analysis
The molecular weight of this compound is 222.28 . Other physical and chemical properties such as melting point, boiling point, and density are not available in the searched resources.Scientific Research Applications
Synthesis and Application in Proteinase Inhibition
Ethyl 3-amino-4-(propylamino)benzoate has been utilized in the synthesis of peptidyl 2,2-difluoro-3-aminopropionates, potentially serving as proteinase inhibitors. This was demonstrated through the preparation of Ethyl 3-(benzylamino)-2,2-difluoro-4-methylpentanoate, which was coupled to Boc·Ala·Ala·Pro·OH to create a potential proteinase inhibitor (Angelastro, Bey, Mehdi, & Peet, 1992).
Use in Edeine Analogs Synthesis
This compound has been involved in the synthesis of orthogonally protected (3R,4S)- and (3S,4S)-4-[(benzyloxycarbonyl)amino]-5-[(tert-butyloxycarbonyl)amino]-3-hydroxypentanoates, crucial for the syntheses of edeine analogs. This process used differently N-protected (S)-2,3-diaminopropanoic acid as a substrate (Czajgucki, Sowiński, & Andruszkiewicz, 2003).
Role in Supramolecular Structures
This compound molecules have been linked through hydrogen bonds to form various supramolecular structures, as evidenced in the study of ethyl 4-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoate (Portilla, Mata, Nogueras, Cobo, Low, & Glidewell, 2007).
Development of Antimicrobial and Anti-inflammatory Agents
Research has shown that this compound derivatives have been explored for their potential as antimicrobial and anti-inflammatory agents. This was highlighted in a study where ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate was transformed into various compounds with promising biological activity (Narayana, Ashalatha, Raj, & Kumari, 2006).
Potential in Antimycobacterial Research
This compound derivatives have been synthesized and characterized for their potential as antimycobacterials. The synthesized carbamates showed higher activity against certain mycobacterial species than standard treatments in primary in vitro screenings (Tengler, Kapustíková, Pesko, Govender, Keltošová, Mokrý, Kollar, O'mahony, Coffey, Král’ová, & Jampílek, 2013).
Applications in Synthesis Technology
The synthesis technology of ethyl 3-amino-2-[(2'-cyanobiphenyl-4-yl) methylamino]benzoate, a derivative of this compound, has been optimized for potential industrial production. This involves a process using hydrazine hydrate as a reducing agent and Pb/C as a catalyst, achieving a high yield (Qiao-yun, 2012).
Mechanism of Action
Target of Action
The primary target of Ethyl 3-amino-4-(propylamino)benzoate is the sodium ion (Na+) channel on the nerve membrane . This compound acts on nerve endings and nerve trunks .
Mode of Action
This compound: interacts with its targets by binding to specific parts of the sodium ion (Na+) channel on the nerve membrane . This interaction affects the membrane potential by reducing the passage of sodium ions through the sodium ion channel, thereby blocking the conduction of nerve impulses . This compound can reduce the excitability of the membrane and has no effect on the resting potential .
Biochemical Pathways
The biochemical pathway affected by This compound is the nerve impulse conduction pathway . By blocking the conduction of nerve impulses, this compound results in a loss of local sensation without affecting consciousness . This effect is beneficial for local surgery and treatment .
Result of Action
The molecular and cellular effects of This compound ’s action result in a good local anesthetic effect . The compound’s action leads to a reversible blockage of nerve impulse conduction, resulting in a loss of local sensation . This makes it convenient for local surgery and treatment .
Biochemical Analysis
Biochemical Properties
It is known that benzoate compounds, such as Ethyl 3-amino-4-(propylamino)benzoate, can interact with various enzymes and proteins
Cellular Effects
It is known that benzoate compounds can have various effects on cells, including influencing cell function, cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is known that benzoate compounds can bind to specific parts of the sodium ion (Na+) channel on the nerve membrane and affect the membrane potential by reducing the passage of sodium ions through the sodium ion channel, thereby blocking the conduction of nerve impulses .
Temporal Effects in Laboratory Settings
It is known that benzoate compounds can have various effects over time, including changes in stability, degradation, and long-term effects on cellular function .
Dosage Effects in Animal Models
It is known that the effects of benzoate compounds can vary with dosage, including threshold effects and toxic or adverse effects at high doses .
Metabolic Pathways
It is known that benzoate compounds can interact with various enzymes and cofactors, and can have effects on metabolic flux or metabolite levels .
Transport and Distribution
It is known that benzoate compounds can interact with various transporters and binding proteins, and can have effects on localization or accumulation .
Subcellular Localization
It is known that benzoate compounds can be directed to specific compartments or organelles through targeting signals or post-translational modifications .
Properties
IUPAC Name |
ethyl 3-amino-4-(propylamino)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2/c1-3-7-14-11-6-5-9(8-10(11)13)12(15)16-4-2/h5-6,8,14H,3-4,7,13H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UARBHZNYQTWNKM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC1=C(C=C(C=C1)C(=O)OCC)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601288574 | |
Record name | Ethyl 3-amino-4-(propylamino)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601288574 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
848819-85-2 | |
Record name | Ethyl 3-amino-4-(propylamino)benzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=848819-85-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 3-amino-4-(propylamino)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601288574 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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